Cas no 1223007-00-8 ((1S,2S)-2-((4R,11BS)-3H-Dinaphtho[2,1-C:1',2'-E]phosphepin-4(5H)-YL)-1,2-diphenylethanaminium tetrafluoroborate)

• Product Name: (1S,2S)-2-((4R,11BS)-3H-Dinaphtho[2,1-C:1',2'-E]phosphepin-4(5H)-YL)-1,2-diphenylethanaminium tetrafluoroborate
• CAS No: 1223007-00-8
• MF: C₃₆H₃₁BF₄NP
• MW: 595.416424036026
• CID: 5177337
• Update Time: 2023-08-26

(1S,2S)-2-((4R,11BS)-3H-Dinaphtho[2,1-C:1',2'-E]phosphepin-4(5H)-YL)-1,2-diphenylethanaminium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• SC11636
• (1S,2S)-2-((4R,11BS)-3H-Dinaphtho[2,1-C:1',2'-E]phosphepin-4(5H)-YL)-1,2-diphenylethanaminium tetraf
• 4H-Dinaphtho[2,1-c:1',2'-e]phosphepin-4-ethanamine, 3,5-dihydro-α,β-diphenyl-, (αS,βS,4R,11bS)-, tetrafluoroborate(1-) (1:1)
• (1S,2S)-2-((4R,11BS)-3H-Dinaphtho[2,1-C:1',2'-E]phosphepin-4(5H)-YL)-1,2-diphenylethanaminium tetrafluoroborate

• Inchi： 1S/C36H30NP.BF4/c37-35(27-13-3-1-4-14-27)36(28-15-5-2-6-16-28)38-23-29-21-19-25-11-7-9-17-31(25)33(29)34-30(24-38)22-20-26-12-8-10-18-32(26)34;2-1(3,4)5/h1-22,35-36H,23-24,37H2;/q;-1/p+1/t35-,36-;/m0./s1
• InChI Key： OLXCCGQCSYPUEL-AIHXPYQNSA-O
• SMILES： P1(CC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2C1)[C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)[NH3+].F[B-](F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 43
• Rotatable Bond Count: 4
• Complexity: 734
• Topological Polar Surface Area: 27.6